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Compound of Interest

Compound Name: N 563

Cat. No.: B1663612

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide consolidates the currently available data on the stability and solubility of
the research compound N-563, identified by CAS number 140686-92-6. It is important to note
that publicly accessible, in-depth experimental data on this specific molecule is limited. The

information presented herein is compiled from available safety data sheets and chemical
supplier information.

Physicochemical and Stability Data

The following table summarizes the known physicochemical properties and stability information
for N-563.
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Property Data Reference

beta-Alanine, N-(4-((7-
) ((aminoiminomethyl)amino)-1-
Chemical Name ] [1]
oxoheptyl)amino)-3-hydroxy-1-

oxobutyl)-, (+-)-

Synonyms N 563, N563 [1]
Molecular Formula C15H29N505 [1]
Molecular Weight 359.43 g/mol [1]
Appearance Solid powder [1]
Purity >98% [1]

Shipped under ambient
Shipping Conditions temperature as a non- [1]

hazardous chemical.

Short-term Storage 0 - 4 °C (days to weeks) [1]

Long-term Storage -20 °C (months to years) [1]

Solubility Profile

Detailed quantitative solubility data for N-563 in various solvents is not readily available in the
public domain. For research purposes, it is recommended to perform solubility testing in
solvents relevant to the intended application. A general workflow for determining solubility is
outlined below.

Experimental Protocols

Specific experimental protocols for the stability and solubility testing of N-563 have not been
published. Researchers should refer to established methodologies for characterizing novel
chemical entities. A general workflow for assessing compound stability and solubility is provided
in the diagram below.

Visualizing Experimental Workflows
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The following diagram illustrates a generalized workflow for assessing the stability and
solubility of a research compound like N-563.
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Caption: Generalized workflow for stability and solubility assessment of a chemical compound.
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Important Distinction: N-563 vs. MEDI-563

It is crucial to distinguish N-563 (CAS# 140686-92-6), an analog of 15-deoxyspergualin, from
MEDI-563, also known as Benralizumab.[2][3] MEDI-563 is a humanized monoclonal antibody
that targets the alpha subunit of the interleukin-5 receptor and is used in the treatment of
severe eosinophilic asthma.[2][3] The available scientific literature for "MEDI-563" is extensive
and relates to its biological activity and clinical applications, which are distinct from the

physicochemical data sought for N-563.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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